Cas no 261952-09-4 (3-methyl-5-(trifluoromethyl)benzoyl Chloride)

3-methyl-5-(trifluoromethyl)benzoyl Chloride structure
261952-09-4 structure
Product Name:3-methyl-5-(trifluoromethyl)benzoyl Chloride
CAS No:261952-09-4
MF:C9H6ClF3O
MW:222.591552257538
MDL:MFCD01631600
CID:1426142
PubChem ID:2775605
Update Time:2025-04-20

3-methyl-5-(trifluoromethyl)benzoyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-5-(trifluoromethyl)benzoyl chloride
    • AC1MCQCB
    • CTK6B5147
    • MolPort-001-771-367
    • PC0467
    • SBB096374
    • AG-A-61658
    • KB-183605
    • Benzoyl chloride, 3-methyl-5-(trifluoromethyl)-
    • 261952-09-4
    • 3-methyl-5-(trifluoromethyl)benzoylChloride
    • SCHEMBL12055235
    • AKOS015956014
    • A911878
    • C90800
    • STYLTOJEHPKJDF-UHFFFAOYSA-N
    • MFCD01631600
    • DTXSID30379610
    • 3-methyl-5-(trifluoromethyl)benzoyl Chloride
    • MDL: MFCD01631600
    • Inchi: 1S/C9H6ClF3O/c1-5-2-6(8(10)14)4-7(3-5)9(11,12)13/h2-4H,1H3
    • InChI Key: STYLTOJEHPKJDF-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(C)C=C(C(F)(F)F)C=1)=O

Computed Properties

  • Exact Mass: 222.0059270g/mol
  • Monoisotopic Mass: 222.0059270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Sensitiveness: Moisture Sensitive

3-methyl-5-(trifluoromethyl)benzoyl Chloride Security Information

  • Hazard Statement: Corrosive
  • Hazardous Material Identification: C
  • HazardClass:8

3-methyl-5-(trifluoromethyl)benzoyl Chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013006351-1g
3-Methyl-5-(trifluoromethyl)benzoyl chloride
261952-09-4 97%
1g
$1564.50 2023-09-02
TRC
M105960-500mg
3-Methyl-5-(trifluoromethyl)benzoyl chloride
261952-09-4
500mg
$ 170.00 2022-06-04
TRC
M105960-1000mg
3-Methyl-5-(trifluoromethyl)benzoyl chloride
261952-09-4
1g
$ 280.00 2022-06-04
Apollo Scientific
PC0467-1g
3-Methyl-5-(trifluoromethyl)benzoyl chloride
261952-09-4 97%
1g
£57.00 2025-02-19
Apollo Scientific
PC0467-5g
3-Methyl-5-(trifluoromethyl)benzoyl chloride
261952-09-4 97%
5g
£171.00 2025-02-19
abcr
AB355716-1 g
3-Methyl-5-(trifluoromethyl)benzoyl chloride, 97%; .
261952-09-4 97%
1g
€141.50 2023-04-26
abcr
AB355716-1g
3-Methyl-5-(trifluoromethyl)benzoyl chloride, 97%; .
261952-09-4 97%
1g
€141.20 2025-02-14
1PlusChem
1P002SNW-1g
Benzoyl chloride, 3-methyl-5-(trifluoromethyl)-
261952-09-4
1g
$115.00 2023-12-18
1PlusChem
1P002SNW-5g
Benzoyl chloride, 3-methyl-5-(trifluoromethyl)-
261952-09-4
5g
$275.00 2023-12-18
A2B Chem LLC
AB29660-1g
3-Methyl-5-(trifluoromethyl)benzoyl chloride
261952-09-4
1g
$123.00 2024-04-20
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen